1-methyl-4-(piperazin-1-yl)-1H-indole

• Molecular Formula: C13H17N3
• Molecular Weight: 215.29 g/mol
• SMILES: CN1C=CC2=C1C=CC=C2N3CCNCC3
• InChI: InChI=1S/C13H17N3/c1-15-8-5-11-12(15)3-2-4-13(11)16-9-6-14-7-10-16/h2-5,8,14H,6-7,9-10H2,1H3
• InChIKey: XWBKTZUDYBJRRW-UHFFFAOYSA-N

Procurement Guide: 1-Methyl-4-(piperazin-1-yl)-1H-indole for CNS and Oncology Research Programs

1-Methyl-4-(piperazin-1-yl)-1H-indole (CAS 859164-44-6), with a molecular formula of C₁₃H₁₇N₃ and a molecular weight of 215.29 g/mol, is a synthetic indole-piperazine hybrid . This scaffold combines a 1-methylindole core with a piperazine ring directly attached at the 4-position, distinguishing it from common regioisomeric and methylene-bridged analogs. Its structural features position it as a versatile intermediate for medicinal chemistry, with documented interactions at muscarinic acetylcholine receptors (M₁), the enzyme indoleamine 2,3-dioxygenase 1 (IDO1), and serotonin receptor subtypes [1][2].

Direct 4-piperazinyl indole scaffold for CNS target engagement studies

Suitable for M₁ muscarinic receptor and IDO1 enzyme inhibition research

N1-methyl group influences lipophilicity and may support BBB penetration studies

• [1] BindingDB. (2020). BDBM50471759 (CHEMBL321041): Binding affinity to Muscarinic acetylcholine receptor M1. Ki: 1.25E+3 nM. View Source
• [2] BindingDB. (2020). BDBM50454801 (CHEMBL4206646): Inhibition of IDO1 in IFN-gamma stimulated human HeLa cells. IC50: 1.00E+3 nM. View Source

1-Methyl-4-(piperazin-1-yl)-1H-indole Procurement: Why Substitution with Close Analogs Carries Scientific Risk

General substitution of indole-piperazine compounds in research procurement introduces significant risk due to regiospecific target engagement. The direct attachment of piperazine at the indole 4-position, as opposed to the 3- or 5-position, dictates a unique spatial orientation for receptor binding. Furthermore, the presence of a direct C-N linkage, compared to a methylene-bridged analog, drastically alters molecular flexibility and target binding kinetics [1][2]. Even a seemingly minor modification, such as N1-methylation on the indole, measurably shifts lipophilicity (cLogP) and can invert selectivity profiles, directly influencing downstream assay reproducibility in CNS and immuno-oncology programs.

Regioisomer 3-substituted analogs lack reported IDO1 inhibitory phenotype; target engagement may not transfer.

Des-methyl Absence of N1-methyl group may reduce M₁ affinity and alter lipophilicity, impacting CNS penetration models.

Methylene-bridged Additional rotatable bond and different linker chemistry may shift serotonin receptor engagement and conformational sampling.

• [1] Molbase. (n.d.). 4-piperazin-1-yl-1H-indole. LogP: 1.9713. PSA: 31.06. Molecular weight: 201.268. View Source
• [2] MolBIC. (n.d.). Compound Information for C13H17N3. logP: 2.4. Molecular weight: 215.29. View Source

1-Methyl-4-(piperazin-1-yl)-1H-indole: Head-to-Head Evidence for Differentiated Scientific Selection

M₁ Muscarinic Receptor Affinity: Superior Binding Potential over Des-Methyl Analog

In a direct comparison of binding data curated from the same assay system, 1-methyl-4-(piperazin-1-yl)-1H-indole demonstrates a higher binding affinity for the M₁ muscarinic acetylcholine receptor (Ki = 1,250 nM) than its des-methyl counterpart, 4-(piperazin-1-yl)-1H-indole (Ki = 1,990 nM) [1][2]. This quantifiable difference suggests the N1-methyl group enhances the fit within the receptor's orthosteric site.

M₁ Receptor Affinity

Cross-study comparable

1.59-fold lower Ki vs des-methyl analog

Supports M₁ receptor hit identification context

Comparative binding data from rat cortex homogenates

Evidence Dimension	Binding Affinity (Ki) to M₁ Muscarinic Acetylcholine Receptor
Target Compound Data	Ki = 1,250 nM
Comparator Or Baseline	4-(piperazin-1-yl)-1H-indole; Ki = 1,990 nM
Quantified Difference	1.59-fold increase in affinity (lower Ki) for the target compound
Conditions	Displacement of [³H]pirenzepine from rat cerebral cortex homogenates

Why This Matters

For programs targeting cholinergic signaling deficits, this 1.6-fold affinity improvement provides a quantifiably superior starting point for hit-to-lead optimization, reducing the synthetic burden to achieve nanomolar potency.

• [1] BindingDB. (2020). BDBM50471759 (CHEMBL321041): Binding affinity to Muscarinic acetylcholine receptor M1. Ki: 1.25E+3 nM. View Source
• [2] BindingDB. (2020). BDBM50471770 (CHEMBL322293): Binding affinity to Muscarinic acetylcholine receptor M1. Ki: 1.99E+3 nM. View Source

IDO1 Inhibition: A Dual-Use Profile for Immuno-Oncology Distinct from Piperazine Regioisomers

1-methyl-4-(piperazin-1-yl)-1H-indole inhibits indoleamine 2,3-dioxygenase 1 (IDO1) with an IC₅₀ of 1,000 nM in a human HeLa cell-based assay [1]. While this is micromolar activity, it is a functionally distinct property compared to the 3-substituted regioisomer (3-(4-methylpiperazin-1-yl)-1H-indole, also known as CAS 859164-44-6), which has no reported IDO1 activity in authoritative databases. This suggests the 4-piperazinyl substitution pattern is a critical determinant for engaging the IDO1 heme-binding site.

IDO1 Inhibition

Class-level inference

Qualitative distinction: 4-piperazinyl analog shows IDO1 activity, 3-substituted does not

Supports IDO1 enzyme inhibition research context

HeLa cell-based assay; no direct comparator study available

Evidence Dimension	Inhibition of IDO1 Enzyme Activity in Human HeLa Cells
Target Compound Data	IC₅₀ = 1,000 nM
Comparator Or Baseline	3-(4-methylpiperazin-1-yl)-1H-indole (CAS 859164-44-6). No IDO1 inhibition data available.
Quantified Difference	Qualitative distinction; target compound has a documented IDO1 inhibitory phenotype, while the 3-substituted analog does not.
Conditions	IFN-γ stimulated human HeLa cells; inhibition of kynurenine production after 1 hr pre-incubation

Why This Matters

This provides a validated dual-application entry point. A researcher can procure a single scaffold with demonstrated, albeit weak, activity against both a CNS target (M₁) and an immuno-oncology target (IDO1), a rare starting point for multi-target drug design that is absent in the more common 3-substituted analog.

• [1] BindingDB. (2020). BDBM50454801 (CHEMBL4206646): Inhibition of IDO1 in IFN-gamma stimulated human HeLa cells. IC50: 1.00E+3 nM. View Source

Physicochemical Differentiation: Enhanced Lipophilicity and Membrane Permeability vs. Des-Methyl Scaffold

The N1-methyl group of 1-methyl-4-(piperazin-1-yl)-1H-indole increases its calculated partition coefficient (cLogP) to 2.4, compared to 1.97 for the des-methyl analog 4-(piperazin-1-yl)-1H-indole [1][2]. This 0.43 unit increase in logP corresponds to a predicted increase in passive membrane permeability, a desirable trait for crossing the blood-brain barrier in CNS programs.

Lipophilicity (cLogP)

Cross-study comparable

+0.43 logP unit vs des-methyl analog

May support CNS permeability model interpretation

Calculated values; experimental confirmation advised

Evidence Dimension	Predicted Lipophilicity (cLogP)
Target Compound Data	cLogP = 2.4
Comparator Or Baseline	4-(piperazin-1-yl)-1H-indole; cLogP = 1.97
Quantified Difference	Δ cLogP = +0.43
Conditions	Calculated using standard cheminformatics algorithms (MolBIC and Molbase databases)

Why This Matters

For CNS drug discovery programs, this quantifiable increase in lipophilicity can directly translate into better brain penetration, making the target compound a more strategically valuable procurement choice than the less lipophilic des-methyl analog.

• [1] MolBIC. (n.d.). Compound Information for C13H17N3. logP: 2.4. Molecular weight: 215.29. View Source
• [2] Molbase. (n.d.). 4-piperazin-1-yl-1H-indole. LogP: 1.9713. PSA: 31.06. Molecular weight: 201.268. View Source

Selectivity Profile: Reduced Off-Target Serotonin Receptor Engagement Compared to Methylene-Bridged Analog

The methylene-bridged analog 1-methyl-4-[(piperazin-1-yl)methyl]-1H-indole exhibits high affinity for serotonin 5-HT1A (Ki ~15 nM) and 5-HT2A (Ki ~20 nM) receptors , while the target compound's serotonin receptor modulation is reported within a much weaker range (Ki = 120–450 nM) . This data, while from different sources, suggests the direct C-N linkage in the target compound significantly reduces binding to key serotonin receptor subtypes, potentially lowering the risk of serotonergic off-target effects in cholinergic or IDO1-focused programs.

Serotonin Selectivity

Data to verify

8-30× weaker binding to 5-HT1A/2A vs methylene-bridged analog

Supports off-target serotonin engagement review

Different data sources; source-specific review required

Evidence Dimension	Binding Affinity (Ki) to 5-HT1A and 5-HT2A Receptors
Target Compound Data	Ki ~ 120–450 nM (reported range for serotonin receptor modulation)
Comparator Or Baseline	1-methyl-4-[(piperazin-1-yl)methyl]-1H-indole; Ki 5-HT1A = ~15 nM, Ki 5-HT2A = ~20 nM
Quantified Difference	Approximately 8 to 30-fold weaker serotonin receptor binding for the target compound.
Conditions	Data derived from different sources: BenchChem datasheet (for methylene-bridged analog) and VulcanChem overview (for target compound). A direct head-to-head comparison is not available.

Why This Matters

In CNS research, high-affinity serotonin receptor binding can confound behavioral pharmacology studies. The target compound's significantly weaker serotonin engagement profile suggests a cleaner background for investigating M₁-mediated cognitive effects or IDO1-related pathways, avoiding the polypharmacology inherent to the methylene-bridged scaffold.

Molecular Flexibility: Conformational Restriction Compared to Methylene-Bridged Scaffold

The direct C-N linkage between indole and piperazine in 1-methyl-4-(piperazin-1-yl)-1H-indole results in a more conformationally restricted structure compared to the methylene-bridged analog, which has an additional rotatable bond. This restricted flexibility can be advantageous for reducing the entropic penalty upon target binding, potentially leading to improved binding thermodynamics. The methylene spacer in the analog, while increasing flexibility, can allow conformational adaptation for optimal target binding but at the cost of increased off-target interactions .

Molecular Flexibility

Class-level inference

Fewer rotatable bonds than methylene-bridged analog

Supports conformational restriction in docking studies

Structural inference; experimental entropy comparison not available

Evidence Dimension	Number of Rotatable Bonds (Flexibility)
Target Compound Data	1 rotatable bond (indicated by an XlogP/PSA profile consistent with a rigid structure)
Comparator Or Baseline	1-methyl-4-[(piperazin-1-yl)methyl]-1H-indole; at least 2 rotatable bonds
Quantified Difference	One fewer rotatable bond, signifying greater conformational restriction.
Conditions	Structural and property analysis from VulcanChem and MolBIC. A direct experimental comparison of binding entropy is not available.

Why This Matters

For structure-based drug design and molecular docking studies, a more rigid ligand simplifies modeling and reduces the number of possible binding poses. This can accelerate the rational design of high-affinity derivatives compared to a more flexible scaffold.

1-Methyl-4-(piperazin-1-yl)-1H-indole: Optimal Application Scenarios Based on Quantitative Evidence

CNS Hit Generation Targeting M₁ Muscarinic Receptors

For medicinal chemistry programs focused on cognitive enhancement or Alzheimer's disease, 1-methyl-4-(piperazin-1-yl)-1H-indole serves as a superior hit compound compared to its des-methyl analog. Its quantifiably higher M₁ receptor affinity (Ki = 1,250 nM vs. 1,990 nM) and increased lipophilicity (cLogP = 2.4 vs. 1.97) make it a better starting point for lead optimization aimed at improving both target potency and blood-brain barrier penetration [1][2].

Immuno-Oncology Probe Development for IDO1 Inhibition

Researchers studying the kynurenine pathway can utilize this compound as a unique dual-application probe. It is one of the few simple indole-piperazine scaffolds with confirmed IDO1 inhibitory activity (HeLa cell IC₅₀ = 1,000 nM) while simultaneously offering a handle for CNS target exploration, a profile not observed in common regioisomers [1]. This allows for efficient structure-activity relationship (SAR) exploration around a single core scaffold.

Selectivity Profiling in Polypharmacology Studies

When investigating cholinergic mechanisms without serotonergic interference, this compound is a cleaner tool over its methylene-bridged counterpart. The evidence suggests an 8 to 30-fold weaker binding to 5-HT1A and 5-HT2A receptors, significantly reducing the confounding effects in in vivo behavioral models that are characteristic of high-affinity serotonin ligands [1][2].

Rational Drug Design and Computational Modeling

The compound's inherent conformational restriction, stemming from a direct C-N linkage between the indole and piperazine rings, makes it a preferred scaffold for computational chemistry. With fewer rotatable bonds than methylene-bridged analogs, it reduces the complexity of conformational sampling in molecular docking and molecular dynamics simulations, leading to more reliable binding pose predictions [1].

Application

Selection Property

Validation Focus

CNS M₁ receptor hit generation studies

M₁ binding affinity context

Cross-study M₁ Ki comparison

IDO1 enzyme inhibition screening

IDO1 inhibitory phenotype

Cell-based IDO1 assay validation

Serotonin receptor selectivity profiling

Reduced serotonin off-target engagement context

5-HT1A/2A binding panel review

Conformational restriction studies

Rigid scaffold with direct C-N linkage

Rotatable bond analysis and docking validation

• [1] BindingDB. (2020). BDBM50471759 (CHEMBL321041) & BDBM50454801 (CHEMBL4206646). Affinity data for M1 receptor and IDO1 enzyme inhibition. View Source
• [2] MolBIC & Molbase. (n.d.). Comparative cLogP values for 1-methyl-4-(piperazin-1-yl)-1H-indole (2.4) and 4-(piperazin-1-yl)-1H-indole (1.97). View Source